6-(2,4-Dichlorobenzyl)-3-(3-fluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C16H9Cl2FN4S
• Molecular Weight: 379.2 g/mol
• IUPAC Name: 6-[(2,4-dichlorophenyl)methyl]-3-(3-fluorophenyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C16H9Cl2FN4S/c17-11-5-4-9(13(18)8-11)7-14-22-23-15(20-21-16(23)24-14)10-2-1-3-12(19)6-10/h1-6,8H,7H2
• InChI Key: TYVZUWJRYUKDIL-UHFFFAOYSA-N
• SMILES: C1=CC(=CC(=C1)F)C2=NN=C3N2N=C(S3)CC4=C(C=C(C=C4)Cl)Cl

Description

6-(2,4-Dichlorobenzyl)-3-(3-fluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a chemical compound that has been widely studied for its potential applications in various fields of science. This compound is known to possess unique biochemical and physiological effects that make it a promising candidate for research in different areas.

Mechanism of Action

The mechanism of action of 6-(2,4-Dichlorobenzyl)-3-(3-fluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood, but it is believed to involve the inhibition of certain enzymes and pathways in the body. This compound has been found to inhibit the growth of cancer cells and microorganisms by interfering with their metabolic processes.
Biochemical and Physiological Effects:
6-(2,4-Dichlorobenzyl)-3-(3-fluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been found to have unique biochemical and physiological effects. It has been shown to induce apoptosis (programmed cell death) in cancer cells, inhibit the growth of microorganisms, and modulate the immune response. This compound has also been found to have antioxidant and anti-inflammatory properties.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 6-(2,4-Dichlorobenzyl)-3-(3-fluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in lab experiments is its broad spectrum of activity against different microorganisms and cancer cells. This compound is also relatively easy to synthesize and purify, making it a cost-effective option for researchers. However, one of the limitations of using this compound is its potential toxicity and side effects, which need to be carefully monitored in lab experiments.

Future Directions

There are several future directions for research on 6-(2,4-Dichlorobenzyl)-3-(3-fluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. One area of interest is its potential use as a diagnostic agent for different diseases. Another direction for research is to explore the mechanism of action of this compound in more detail to better understand its effects on cancer cells and microorganisms. Additionally, there is a need for further research on the potential side effects and toxicity of this compound to ensure its safe use in different applications.
Conclusion:
In conclusion, 6-(2,4-Dichlorobenzyl)-3-(3-fluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a promising compound that has been widely studied for its potential applications in different areas of science. Its unique biochemical and physiological effects make it a promising candidate for research in different fields, including antimicrobial, anticancer, and antitumor research. However, further research is needed to fully understand its mechanism of action and potential side effects to ensure its safe use in different applications.

Synthesis Methods

The synthesis method for 6-(2,4-Dichlorobenzyl)-3-(3-fluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole involves the reaction of 2,4-dichlorobenzylamine, 3-fluorophenylisothiocyanate, and 5-amino-1,2,4-triazole in the presence of a suitable solvent. The reaction is carried out under reflux conditions for several hours, and the resulting product is purified by column chromatography. This synthesis method has been optimized to yield high purity and high yield of the desired product.

Scientific Research Applications

6-(2,4-Dichlorobenzyl)-3-(3-fluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been extensively studied for its potential applications in different areas of science. It has been found to possess antimicrobial, anticancer, and antitumor properties. This compound has also been investigated for its potential use as a diagnostic agent for different diseases.